Cas no 98603-84-0 (Sialyl-Lewis X)

• Product Name: Sialyl-Lewis X
• CAS No: 98603-84-0
• MF: C₃₁H₅₂N₂O₂₃
• MW: 820.744192123413
• CID: 804350
• PubChem ID: 24899495
• Update Time: 2025-10-28

Sialyl-Lewis X Chemical and Physical Properties

Names and Identifiers

• Sialyl Lewisx (S Lex)
• 3'-Sialyl-Lewis-X tetrasaccharide
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• Pictilisib (GDC-0941)
• SIALYL LEWIS X
• Sialyl Lewis x, Sodium Salt
• Sialyl LewisX (SLeX) tetraose - 5 mg
• 3)]-2-(acetylamino)-2-deoxy-
• 3)-O-b-D-galactopyranosyl-(1&reg
• 3'-SIALYL LEWIS
• 3'-SIALYL-LEWISX
• Lewis Sugars
• S LEX
• Sialyl Lex tri
• SLEX,SODIUM SALT
• SSEA 1
• α-NeuNAc-(2→3)-β-D-Gal-(1→4)(α-L-Fuc-[1→3])-D-GlcNAc
• 3′-SLeX
• sLeX
• Sialyl-Lewis X
• D-glucose, O-5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-2-nonulopyranonosyl-(2>3)-O-beta-D-galactopyranosyl-(1>4)-O-[6-deoxy-alpha-L-galactopyranosyl-(1>3)]-2-(acetylamino)-2-deoxy-
• DTXSID60913167
• SCHEMBL346849
• Sialyl lewis-x
• a-NeuNAc-(2>3)-b-D-Gal-(1>4)(a-L-Fuc-[1>3])-D-GlcNAc
• D-GLUCOSE, O-(N-ACETYL-.ALPHA.-NEURAMINOSYL)-(2->3)-O-.BETA.-D-GALACTOPYRANOSYL-(1->4)-O-(6-DEOXY-.ALPHA.-L-GALACTOPYRANOSYL-(1->3))-2-(ACETYLAMINO)-2-DEOXY-
• (2S,4S,5R,6R)-5-acetamido-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R)-5-acetamido-1,2-dihydroxy-6-oxo-4-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• CS-0031944
• (2S,4S,5R,6R)-5-acetamido-2-{[(2S,3R,4S,5S,6R)-2-{[(2R,3R,4R,5R)-5-acetamido-1,2-dihydroxy-6-oxo-4-{[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}hexan-3-yl]oxy}-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Q3959958
• 3'-SLeX
• AKOS040754898
• D-Glucose, O-(N-acetyl-alpha-neuraminosyl)-(2->3)-o-beta-D-galactopyranosyl-(1->4)-O-(6-deoxy-alpha-L-galactopyranosyl-(1->3))-2-(acetylamino)-2-deoxy-
• sialyl LewisX
• BDBM50450369
• W-204175
• 0PS35WG8U3
• 98603-84-0
• HY-W020790
• NS00123065
• SialylLewisX
• 3'-Sialyl-Lewis X
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2>3)-O-b-D-galactopyranosyl-(1>4)-O-[6-deoxy-a-L-galactopyranosyl-(1>3)]-2-(acetylamino)-2-deoxy- (9CI)
• alpha-NeuNAc-(2>3)-beta-delta-Gal-(1>4)(a-L-Fuc-[1>3])-delta-GlcNAc
• CHEMBL375586
• Sialyl LeX
• LAQPKDLYOBZWBT-NYLDSJSYSA-N
• UNII-0PS35WG8U3
• 3a(2)-Sialyl-Lewis X
• DA-67580

• MDL： MFCD00270073
• Inchi： 1S/C31H52N2O23/c1-9-18(43)21(46)22(47)28(51-9)53-24(12(5-34)32-10(2)38)25(15(42)7-36)54-29-23(48)27(20(45)16(8-37)52-29)56-31(30(49)50)4-13(40)17(33-11(3)39)26(55-31)19(44)14(41)6-35/h5,9,12-29,35-37,40-48H,4,6-8H2,1-3H3,(H,32,38)(H,33,39)(H,49,50)/t9-,12-,13-,14+,15+,16+,17+,18+,19+,20-,21+,22-,23+,24+,25+,26+,27-,28-,29-,31-/m0/s1
• InChI Key： LAQPKDLYOBZWBT-NYLDSJSYSA-N
• SMILES： O1[C@@H]([C@@H]([C@@H](CO)O)O)[C@@H]([C@H](C[C@@]1(C(=O)O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)NC(C)=O)O[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)O)O)NC(C)=O

Computed Properties

• Exact Mass: 820.29600
• Monoisotopic Mass: 820.296086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 56
• Rotatable Bond Count: 16
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -8.6
• Topological Polar Surface Area: 411

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 157-161°C
• Boiling Point: 1285.8±65.0 °C at 760 mmHg
• Flash Point: 731.4±34.3 °C
• Refractive Index: 1.653
• Solubility: Methanol (Slightly), Water (Slightly)
• Stability/Shelf Life: Store in freezer
• PSA: 410.71000
• LogP: -8.60340
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Sialyl-Lewis X Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Sialyl-Lewis X

Sialyl-Lewis X: A Comprehensive Overview

Sialyl-Lewis X, also known as sLex, is a glycan structure that plays a critical role in various biological processes. With the CAS number 98603-84-0, this compound has garnered significant attention in the fields of glycobiology, immunology, and cancer research due to its unique properties and functions.

The structure of Sialyl-Lewis X is characterized by a specific arrangement of sugars, including sialic acid, which is attached to a Lewis X determinant. This glycan is commonly found on the surface of cells and is involved in cell-cell interactions, immune regulation, and tumor progression. Recent studies have highlighted its role in modulating immune responses, particularly in the context of cancer immunotherapy.

One of the most exciting developments in Sialyl-Lewis X research is its potential as a therapeutic target. Scientists have discovered that sLex can influence the activity of natural killer (NK) cells and other immune cells, making it a promising candidate for immunomodulatory therapies. For instance, a 2023 study published in Nature Immunology demonstrated that targeting sLex could enhance the efficacy of checkpoint inhibitors in treating certain cancers.

In addition to its therapeutic potential, Sialyl-Lewis X has been implicated in various pathological conditions. For example, elevated levels of sLex have been observed in patients with chronic inflammatory diseases and autoimmune disorders. This suggests that understanding the mechanisms underlying sLex expression could lead to novel diagnostic tools and treatments for these conditions.

From a structural perspective, Sialyl-Lewis X serves as a binding site for selectins, which are proteins involved in leukocyte recruitment during inflammation. This interaction highlights the importance of sLex in immune cell trafficking and suggests that targeting this glycan could be an effective strategy for managing inflammatory diseases.

Recent advancements in glycomics technology have enabled researchers to study Sialyl-Lewis X with unprecedented precision. High-resolution mass spectrometry and advanced imaging techniques have provided new insights into the distribution and function of sLex in vivo. These tools are expected to further accelerate research into this fascinating glycan structure.

In conclusion, Sialyl-Lewis X is a multifaceted glycan with significant implications for human health and disease. Its role in immune regulation, cancer progression, and inflammation makes it an attractive target for both diagnostic and therapeutic applications. As research continues to uncover new aspects of sLex biology, we can anticipate groundbreaking discoveries that will shape the future of glycobiology and medicine.